Cas no 1354496-08-4 (methyl 3-(2-chloropyrimidin-5-yl)benzoate)

• Product Name: methyl 3-(2-chloropyrimidin-5-yl)benzoate
• CAS No: 1354496-08-4
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2136602
• Update Time: 2023-11-19

methyl 3-(2-chloropyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chloropyrimidin-5-yl)benzoate
• UERZIVAQVSUXQU-UHFFFAOYSA-N
• 2-Chloro-5-[3-(methoxycarbonyl)phenyl]pyrimidine
• Benzoic acid, 3-(2-chloro-5-pyrimidinyl)-, methyl ester
• CID 86682473
• Methyl 3-(2-chloro-5-pyrimidinyl)benzoate

• Inchi： 1S/C12H9ClN2O2/c1-17-11(16)9-4-2-3-8(5-9)10-6-14-12(13)15-7-10/h2-7H,1H3
• InChI Key： UERZIVAQVSUXQU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 449.0±38.0 °C(Predicted)
• pka: -2.00±0.22(Predicted)